Cas no 884-18-4 (3-(1,3-dioxaindan-5-yl)-2-oxopropanoic acid)

• Product Name: 3-(1,3-dioxaindan-5-yl)-2-oxopropanoic acid
• CAS No: 884-18-4
• MF: C₁₀H₈O₅
• MW: 208.167523384094
• MDL: MFCD00060507
• CID: 993058
• PubChem ID: 270517
• Update Time: 2025-04-20

3-(1,3-dioxaindan-5-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

•  
• 3-(1,3-dioxaindan-5-yl)-2-oxopropanoic acid
• NCGC00014132
• NSC112983
• CS-0458460
• NCGC00014132-02
• NCIStruc2_000845
• EN300-1997064
• CCG-38015
• 3-(1,3-Benzodioxol-5-yl)-2-oxopropanoic acid
• 884-18-4
• AKMUYFNCIDWIQH-UHFFFAOYSA-N
• DTXSID00296981
• NSC-112983
• 3-(1,3-Benzodioxol-5-yl)-2-oxopropanoic acid #
• NCIStruc1_000726
• SCHEMBL2461730
• NCI112983
• NCI60_000292
• NCGC00097241-01
• AKOS009480671
• 3,4-Methylenedioxyphenylpyruvic acid
• 3-(Benzo[d][1,3]dioxol-5-yl)-2-oxopropanoic acid
• CHEMBL1371217
• DS-013748

• MDL： MFCD00060507
• Inchi： 1S/C10H8O5/c11-7(10(12)13)3-6-1-2-8-9(4-6)15-5-14-8/h1-2,4H,3,5H2,(H,12,13)
• InChI Key： AKMUYFNCIDWIQH-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(CC(C(=O)O)=O)=CC1=2

Computed Properties

• Exact Mass: 208.03717335g/mol
• Monoisotopic Mass: 208.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles